Cas no 70080-13-6 (2-Naphthaleneacetaldehyde)

2-Naphthaleneacetaldehyde Properties

Names and Identifiers

• 2-Naphthaleneacetaldehyde
• 2-naphthalen-2-ylacetaldehyde
• (naphthalen-2-yl)acetaldehyde
• SCHEMBL720558
• 2-NAPHTHYLACETALDEHYDE
• 2-(NAPHTHALEN-2-YL)ACETALDEHYDE
• DTXSID00447592
• ZONWDLKOOMKAKI-UHFFFAOYSA-N
• MFCD02261775
• AB11816
• FT-0752624
• NAPHTHALEN-2-YLACETALDEHYDE
• 70080-13-6
• +Expand

• InChIKey： ZONWDLKOOMKAKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-6,8-9H,7H2
• SMILES： C1=CC=C2C=C(C=CC2=C1)CC=O

Computed Properties

• Exact Mass: 170.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.073164938g/mol
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07